Cas no 866051-38-9 ((3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone)

• Product Name: (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone
• CAS No: 866051-38-9
• MF: C₁₇H₁₆O₄S
• MW: 316.371543884277
• CID: 5235314
• Update Time: 2026-03-08

(3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone
• 2H-1-Benzopyran, 3,4-dihydro-4-[[(4-methylphenyl)sulfonyl]carbonyl]-

• Inchi： 1S/C17H16O4S/c1-12-6-8-13(9-7-12)22(19,20)17(18)15-10-11-21-16-5-3-2-4-14(15)16/h2-9,15H,10-11H2,1H3
• InChI Key： RPXZLVLKXKKFOQ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(C(S(C2=CC=C(C)C=C2)(=O)=O)=O)C1

Additional information on (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone

Introduction to (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone and Its Significance in Modern Chemical Biology

(3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone, with the CAS number 866051-38-9, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule belongs to the class of benzopyran derivatives, which are known for their diverse pharmacological applications. The presence of a 4-methylbenzenesulfonyl moiety in its structure suggests potential interactions with biological targets, making it a valuable candidate for further research.

The benzopyran scaffold is a well-studied structural motif in medicinal chemistry, often associated with bioactive properties. Specifically, derivatives of benzopyran have been explored for their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The compound in question, (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone, combines the benzopyran core with a sulfonyl group, which is known to enhance binding affinity and metabolic stability. This combination makes it an intriguing molecule for drug discovery efforts.

In recent years, there has been a growing interest in natural product-inspired compounds due to their potential therapeutic benefits. Benzopyran derivatives are frequently found in plants and have been shown to exhibit a wide range of biological activities. The specific derivative (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone represents a synthetic approach to mimic these natural scaffolds while introducing modifications that could improve pharmacological properties. Such modifications are crucial for developing more effective and selective drugs.

One of the key aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The 4-methylbenzenesulfonyl group provides a versatile handle for further chemical manipulation, allowing researchers to explore various derivatization strategies. This flexibility is particularly valuable in drug development pipelines where multiple iterations are often required to optimize efficacy and safety profiles.

The synthesis of (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone involves several sophisticated steps that highlight the expertise required in modern organic synthesis. The construction of the benzopyran core typically requires cyclization reactions, often employing palladium or copper catalysts to ensure high yields and selectivity. The introduction of the sulfonyl group follows established protocols but demands careful control to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced methodologies in accessing complex molecular architectures.

Recent advances in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict how (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone might interact with biological targets such as enzymes or receptors. These predictions can guide experimental efforts by identifying key binding pockets and optimizing lead structures before they enter more costly and time-consuming phases of drug development.

The potential biological activities of this compound have not yet been fully elucidated, but preliminary studies suggest that it may possess properties relevant to therapeutic applications. For instance, the combination of a benzopyran core and a sulfonyl group has been associated with anti-inflammatory and antioxidant effects in some cases. While these findings are promising, further research is needed to confirm these activities and explore new possibilities.

In conclusion, (3,4-dihydro-2H-1-benzopyran-4-yl)(4-methylbenzenesulfonyl)methanone represents an exciting area of investigation within chemical biology. Its unique structure and potential biological relevance make it a compelling candidate for future research efforts aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an important role in advancing medical science.